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Compound of Interest

Compound Name: 1-Methyl Xanthine-d3
CAS No.: 1216430-61-3
Cat. No.: B562924
Get Quote
. J

This document provides a comprehensive overview of the safety considerations and handling
protocols for 1-Methylxanthine-d3. It is intended for researchers, scientists, and professionals in
drug development who may work with this compound. The information herein is synthesized
from available safety data for the non-deuterated analog, 1-Methylxanthine, and established
best practices in chemical safety.

Section 1: Chemical Identification

1-Methylxanthine-d3 is the deuterated form of 1-Methylxanthine, a metabolite of caffeine and
theophylline.[1] The deuterium labeling makes it a valuable tool in metabolic research and as
an internal standard in analytical chemistry.[1]
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Identifier Value
IUPAC Name 1-(methyl-d3)-3,7-dihydropurine-2,6-dione
Synonyms 1-(Trideuteriomethyl)xanthine

Not available for d3 variant. (6136-37-4 for non-

CAS Number
labeled)[2]
Molecular Formula CeH3D3N4O2
] Approx. 169.16 g/mol (166.14 g/mol for non-
Molecular Weight

labeled)[2]

Section 2: Hazard Identification and GHS
Classification

Based on the data for 1-Methylxanthine, the deuterated compound should be handled as a
substance with the following hazards under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[2][3][4]

» Pictograms:
» Signal Word: Warning[2]
e Hazard Statements:[2]

H302: Harmful if swallowed.

o

H315: Causes skin irritation.

[¢]

[e]

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

e Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P264: Wash skin thoroughly after handling.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/eye protection/face protection.

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

o P312: Call a POISON CENTER/doctor if you feel unwell.

Section 3: Composition and Information on
Ingredients

This guide pertains to 1-Methylxanthine-d3. While the primary component is the deuterated
compound, the toxicological and safety data are largely extrapolated from its non-deuterated
counterpart, 1-Methylxanthine.[1][2] The isotopic labeling is not expected to significantly alter
the chemical's hazardous properties.

Section 4: First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of exposure. The following
procedures are recommended:

 Inhalation: If inhaled, move the individual to fresh air.[5] If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[5]

o Skin Contact: Remove all contaminated clothing and shoes. Immediately wash the affected
area with plenty of soap and water for at least 15 minutes.[6] If irritation persists, seek
medical attention.
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.[7]
Never give anything by mouth to an unconscious person.[5] Seek immediate medical
attention.[7]

Section 5: Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire,
such as water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

» Specific Hazards Arising from the Chemical: When heated to decomposition, it may emit
toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[7]

o Protective Equipment for Firefighters: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[5]

Section 6: Accidental Release Measures

In the event of a spill, the following steps should be taken to minimize exposure and
environmental contamination:

o Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. For
larger spills, a respirator may be necessary. Avoid breathing dust.[8]

» Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

¢ Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed, labeled container for disposal.[5][8] Clean the spill area thoroughly
with a suitable cleaning agent.

Workflow for Spill Response
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Caption: Workflow for responding to a 1-Methylxanthine-d3 spill.

Section 7: Handling and Storage

» Safe Handling: Use in a well-ventilated area and with appropriate personal protective
equipment.[8] Avoid the formation of dust and aerosols. Wash hands thoroughly after
handling.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]
Recommended storage temperatures are -20°C for one month or -80°C for six months for
solutions.[9] For the solid compound, storage at room temperature in a dry environment is
generally acceptable.[10]

Section 8: Exposure Controls and Personal
Protection

e Engineering Controls: Work in a well-ventilated area. A fume hood is recommended for
procedures that may generate dust.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves and a lab coat.

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved respirator.

Section 9: Physical and Chemical Properties
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Property Value

Appearance Light yellow powder[2]

Odor No data available

Melting Point > 300 °CJ[7]

Solubility Soluble in hot water.[8]

Stability Stable under normal conditions.[7]

Section 10: Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[10]
» Conditions to Avoid: Avoid dust formation and excess heat.[7]
» Incompatible Materials: Strong oxidizing agents.[7]

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.

[7]

Section 11: Toxicological Information

The toxicological properties of 1-Methylxanthine-d3 have not been fully investigated. The
information below is based on its non-deuterated analog.

o Acute Toxicity: Harmful if swallowed.[2]

» Skin Corrosion/Irritation: Causes skin irritation.[2]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[2]
o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No data available.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylxanthine
https://www.fishersci.com/store/msds?partNumber=AC206930010&productDescription=3-METHYLXANTHINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://media.laballey.com/sds/Caffiene%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC206930010&productDescription=3-METHYLXANTHINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/non_fulfill_view/caffeine-d3-1-methyl-d3
https://www.fishersci.com/store/msds?partNumber=AC206930010&productDescription=3-METHYLXANTHINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC206930010&productDescription=3-METHYLXANTHINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC206930010&productDescription=3-METHYLXANTHINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylxanthine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylxanthine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylxanthine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Section 12: Ecological Information

Data on the ecotoxicity of 1-Methylxanthine-d3 is limited. It is advised to prevent its release into
the environment. Some data for a related compound suggests it may be very toxic to aquatic
life with long-lasting effects.

Section 13: Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste should be handled by a licensed professional
waste disposal service.

Section 14: Transport Information

Transport information for 1-Methylxanthine-d3 is not explicitly available. It should be
transported in accordance with regulations for non-hazardous solids, though regulations may
vary by region.

Section 15: Regulatory Information

This compound is subject to GHS classification and labeling requirements.[2][3] Researchers
should be aware of and comply with all institutional and governmental regulations concerning
the handling and use of this chemical.

Section 16: Other Information

The information provided in this guide is based on the best available data for the non-
deuterated form of this compound and is intended for use by qualified professionals. It is the
responsibility of the user to determine the suitability of this information for their specific
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide to the Safe Handling of 1-
Methylxanthine-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562924/docs#technical-guide-to-the-safe-handling-
of-1-methylxanthine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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